(E)-3-(1-Benzylpyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide

• IUPAC Name: (E)-3-(1-benzylpyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide
• InChI: InChI=1S/C19H20N4O/c20-11-17(19(24)22-18-8-4-5-9-18)10-16-12-21-23(14-16)13-15-6-2-1-3-7-15/h1-3,6-7,10,12,14,18H,4-5,8-9,13H2,(H,22,24)/b17-10+
• InChI Key: FAUYCEIUJQUNKX-LICLKQGHSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=CC2=CN(N=C2)CC3=CC=CC=C3)C#N
• Isomeric SMILES: C1CCC(C1)NC(=O)/C(=C/C2=CN(N=C2)CC3=CC=CC=C3)/C#N
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

(E)-3-(1-Benzylpyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide, also known as BAY 41-2272, is a chemical compound that has been the focus of scientific research in recent years. This compound is a potent activator of soluble guanylyl cyclase (sGC), an enzyme that plays a crucial role in regulating various physiological processes. The purpose of

Scientific Research Applications

Synthesis of Heterocyclic Compounds with Antitumor and Antimicrobial Activities

Researchers have explored enaminones, compounds structurally related to "(E)-3-(1-Benzylpyrazol-4-yl)-2-cyano-N-cyclopentylprop-2-enamide", as key intermediates in the synthesis of various heterocyclic compounds. These synthesized compounds have shown promising antitumor and antimicrobial activities. For example, specific synthesized compounds demonstrated cytotoxic effects against human breast and liver carcinoma cell lines, showing inhibition effects comparable to those of standard drugs like 5-fluorouracil. Additionally, some products were evaluated for their antimicrobial activity, providing a potential avenue for developing new antimicrobial agents (S. Riyadh, 2011).

Development of Antiavian Influenza Virus Agents

In another study, benzamide-based 5-aminopyrazoles, structurally akin to the compound , were synthesized through a novel route. These compounds, along with their corresponding fused heterocycles, were tested for their anti-influenza A virus (subtype H5N1) activity. Remarkably, eight synthesized compounds exhibited significant antiviral activities against bird flu influenza (H5N1), with viral reduction rates ranging from 85–65%. This highlights the compound's potential role in synthesizing new agents against avian influenza virus, a pressing global health concern (A. Hebishy et al., 2020).

Synthesis of Pyrazolopyrimidines and Other Heterocycles

Further research has demonstrated the efficiency of enaminones in the synthesis of a wide range of heterocyclic compounds, including pyrazolopyrimidines, which are known for their various pharmacological activities. The synthetic versatility of enaminones underscores their importance in medicinal chemistry, providing a foundation for the development of novel therapeutic agents with potential anticancer, anti-inflammatory, and antiviral properties (M. Shaaban et al., 2009).